Cas no 914917-10-5 (1,2,4,5-Tetroxane, 3,6-diethyl-3,6-bis(2-methylbutyl)-)

914917-10-5 structure
Product name:1,2,4,5-Tetroxane, 3,6-diethyl-3,6-bis(2-methylbutyl)-
1,2,4,5-Tetroxane, 3,6-diethyl-3,6-bis(2-methylbutyl)- Properties
Names and Identifiers
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- 1,2,4,5-Tetroxane, 3,6-diethyl-3,6-bis(2-methylbutyl)-
- 3,6-diethyl-3,6-bis(2-methylbutyl)-1,2,4,5-tetraoxane
- DTXSID30842011
- 914917-10-5
- 3,6-Diethyl-3,6-bis(2-methylbutyl)-1,2,4,5-tetroxane
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- Inchi: InChI=1S/C16H32O4/c1-7-13(5)11-15(9-3)17-19-16(10-4,20-18-15)12-14(6)8-2/h13-14H,7-12H2,1-6H3
- InChIKey: BBZLPIHMBXOMIR-UHFFFAOYSA-N
- SMILES: CCC(C)CC1(OOC(OO1)(CC)CC(C)CC)CC
Computed Properties
- 精确分子量: 288.23005950g/mol
- 同位素质量: 288.23005950g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 0
- 氢键受体数量: 4
- 重原子数量: 20
- 可旋转化学键数量: 8
- 复杂度: 244
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 2
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 36.9Ų
- XLogP3: 6
1,2,4,5-Tetroxane, 3,6-diethyl-3,6-bis(2-methylbutyl)- Literature
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Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
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Jing Liu,Yuan-Qiang Sun,Hongxing Zhang,Yingying Huo,Yawei Shi,Heping Shi,Wei Guo RSC Adv., 2014,4, 64542-64550
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Bang-Tun Zhao,María-Jesús Blesa,Nicolas Mercier,Franck Le Derf,Marc Sallé New J. Chem., 2005,29, 1164-1167
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Jinjie Qian,Wenbin Yang,Xiaofei Kuang,Jun Zhang,Yixin Cui,Weiming Wu,Xiao-Yuan Wu,Can-Zhong Lu J. Mater. Chem. A, 2015,3, 15399-15402
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Gousia Begum Phys. Chem. Chem. Phys., 2017,19, 7624-7630
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Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
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Qi Chen,Yin-Shan Meng,Yi-Quan Zhang,Shang-Da Jiang,Hao-Ling Sun,Song Gao Chem. Commun., 2014,50, 10434-10437
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Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126
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